Cas no 1187928-52-4 (5-bromo-1,3-benzothiazole-2-carboxylic acid)

• Product Name: 5-bromo-1,3-benzothiazole-2-carboxylic acid
• CAS No: 1187928-52-4
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• MDL: MFCD11217369
• CID: 848371
• PubChem ID: 45480269
• Update Time: 2024-11-04

5-bromo-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 5-bromo-
• 5-BROMO-2-BENZOTHIAZOLECARBOXYLIC ACID
• 5-Bromobenzothiazole-2-carboxylic acid
• 5-bromo-1,3-benzothiazole-2-carboxylic acid
• 5-BROMO-BENZOTHIAZOLE-2-CARBOXYLIC ACID
• 3157AJ
• PB14910
• EN000666
• 5-BROMOBENZO[D]THIAZOLE-2-CARBOXYLIC ACID
• MFCD11217369
• 5-BROMOBENZOTHIAZOLE-2-CARBOXYLICACID
• AS-50788
• SCHEMBL4156994
• CS-0057233
• DTXSID801284192
• 1187928-52-4
• SB31214
• P11109
• AKOS022936196
• EN300-145973

• MDL： MFCD11217369
• Inchi： 1S/C8H4BrNO2S/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： ZCGXSIAWVAKJGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C(=O)O)S2

Computed Properties

• Exact Mass: 256.91461g/mol
• Monoisotopic Mass: 256.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.9

5-bromo-1,3-benzothiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles